Cas no 2680688-64-4 (benzyl 3-hydroxy-3-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidine-1-carboxylate)

• Product Name: benzyl 3-hydroxy-3-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidine-1-carboxylate
• CAS No: 2680688-64-4
• MF: C₁₇H₂₁N₃O₄
• MW: 331.366344213486
• CID: 5622009
• PubChem ID: 165928352
• Update Time: 2025-10-19

benzyl 3-hydroxy-3-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28295789
• 2680688-64-4
• benzyl 3-hydroxy-3-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]pyrrolidine-1-carboxylate
• benzyl 3-hydroxy-3-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidine-1-carboxylate

• Inchi： 1S/C17H21N3O4/c1-12(2)14-18-15(24-19-14)17(22)8-9-20(11-17)16(21)23-10-13-6-4-3-5-7-13/h3-7,12,22H,8-11H2,1-2H3
• InChI Key： KVLFPLGGNKRONM-UHFFFAOYSA-N
• SMILES： OC1(C2=NC(C(C)C)=NO2)CN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 331.15320616g/mol
• Monoisotopic Mass: 331.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 88.7Ų

Additional information on benzyl 3-hydroxy-3-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidine-1-carboxylate

Chemical Profile of Benzyl 3-hydroxy-3-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidine-1-carboxylate (CAS No. 2680688-64-4)

Benzyl 3-hydroxy-3-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidine-1-carboxylate, identified by its CAS number 2680688-64-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in drug discovery and development. The compound's unique scaffold, combining a pyrrolidine ring with an oxadiazole moiety, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The structure of Benzyl 3-hydroxy-3-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidine-1-carboxylate incorporates several key functional groups that contribute to its pharmacological properties. The presence of a hydroxyl group and an ester moiety in the molecule enhances its reactivity and binding affinity to biological receptors. Additionally, the propyl substituent on the oxadiazole ring may influence the compound's solubility and metabolic stability, which are critical factors in drug design.

In recent years, there has been growing interest in heterocyclic compounds for their role in modulating various biological pathways. The oxadiazole core is particularly noteworthy for its ability to interact with enzymes and receptors involved in inflammation, pain perception, and neurotransmission. Studies have shown that oxadiazole derivatives exhibit anti-inflammatory and analgesic properties, making them valuable in the development of novel therapeutics. The incorporation of a pyrrolidine ring into this framework further expands the potential applications of Benzyl 3-hydroxy-3-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidine-1-carboxylate in addressing neurological disorders and other chronic conditions.

Research into the pharmacological activity of Benzyl 3-hydroxy-3-(propan-2-yloxy)-1H-pyrrole[2,3-d]pyrimidinone derivatives has revealed intriguing insights into their mechanism of action. These compounds have been found to exhibit inhibitory effects on key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the inflammatory response. Moreover, preliminary studies suggest that this molecule may also interact with ion channels and neurotransmitter receptors, potentially offering benefits in managing pain and neurodegenerative diseases.

The synthesis of Benzyl 3-hydroxy-3-(propan-oxy)-1H-pyrrole[2,3-d]pyrimidinone involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core efficiently. The use of chiral auxiliaries or catalysts may also be necessary to achieve enantiopure compounds, which are often required for pharmaceutical applications.

The pharmacokinetic profile of Benzyl 3-hydroxy-Benzo[b]thiophene-derived compounds is another critical aspect that influences their clinical utility. Factors such as absorption, distribution, metabolism, and excretion (ADME) must be thoroughly evaluated to determine the compound's bioavailability and potential side effects. In vitro and in vivo studies have been instrumental in assessing these parameters and identifying structural modifications that can enhance drug-like properties.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of heterocyclic compounds for their biological activity. Virtual screening techniques combined with molecular docking simulations have been used to predict the binding affinity of Benzyl 3-hydroxy-Benzo[b]thiophene-derived molecules to target proteins. These computational methods have significantly accelerated the drug discovery process by identifying promising candidates for further experimental validation.

The therapeutic potential of Benzyl 3-hydroxy-Benzo[b]thiophene-derived compounds extends beyond anti-inflammatory applications. Emerging evidence suggests that these molecules may also possess antioxidant and anti-cancer properties. The ability to modulate multiple biological pathways makes them attractive for developing combination therapies that can address complex diseases more effectively.

In conclusion, Benzyl 3-hydroxy-Benzo[b]thiophene, represented by CAS number 2680688-64-4, is a structurally intricate compound with significant pharmaceutical promise. Its unique heterocyclic framework and functional groups position it as a valuable scaffold for developing novel therapeutics targeting inflammation, pain, neurological disorders, and other diseases. Continued research into its synthesis, pharmacology, and pharmacokinetics will further elucidate its potential as a lead compound for future drug development efforts.